Dialkyl phosphates are a class of organic compounds containing two alkyl groups attached to a phosphate group. These compounds play significant roles in various industrial applications, including as intermediates for the synthesis of pharmaceuticals, herbicides, and surfactants. They are also used in the production of lubricants, metalworking fluids, and plasticizers due to their excellent solubilizing properties. The primary alkyl groups can vary widely—common examples include ethyl, butyl, or isopropyl—which influence the compound’s chemical reactivity and physical properties such as viscosity and boiling point. Dialkyl phosphates are synthesized by the reaction of dihalophosphoric acids with alcohols, followed by hydrolysis to remove any residual halides. These compounds are highly valued for their ability to enhance product performance in diverse applications while providing cost-effective solutions.